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For Researchers, Scientists, and Drug Development Professionals

Metazosulfuron, a novel sulfonylurea herbicide, has demonstrated high efficacy against a

broad spectrum of weeds in paddy fields, including those resistant to other sulfonylurea

herbicides.[1][2][3] Its primary mode of action is the inhibition of acetolactate synthase (ALS), a

key enzyme in the biosynthesis of branched-chain amino acids in plants.[2] A critical factor in

its utility is its crop safety, particularly when used in combination with other herbicides to

broaden the weed control spectrum and manage resistance. This guide provides an objective

comparison of Metazosulfuron's performance in combination with other herbicides, supported

by available experimental data.

Quantitative Analysis of Crop Safety
The crop safety of Metazosulfuron in combination with other herbicides has been evaluated in

multiple studies, primarily in transplanted rice. The data indicates a high degree of selectivity,

with minimal phytotoxicity observed.

Metazosulfuron in Combination with Daimuron
Official field trials conducted by the Japan Association for Advancement of Phyto-Regulators

(JAPR) between 2006 and 2009 evaluated the crop safety of Metazosulfuron in a tank mix

with Daimuron. The results, summarized below, demonstrate good rice selectivity.[2]
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Herbicide

Combination

Application Rate (g

a.i./ha)
Crop

Phytotoxicity Rating

(0-100 scale) at

various Days After

Transplanting (DAT)

Metazosulfuron +

Daimuron
100 + 1000 Transplanted Rice

~10 DAT: <2.5 ~20

DAT: <2.5 ~30 DAT:

<2.5 ~40 DAT: <2.5

~50 DAT: <2.5 ~60

DAT: <2.5

Table 1: Summary of

phytotoxicity ratings

from field trials of

Metazosulfuron in

combination with

Daimuron on

transplanted rice.

Data is visually

interpreted from

graphical summaries

presented in the

source publication.[2]

A rating of 0 indicates

no injury and 100

indicates complete

crop death.

Metazosulfuron in Combination with Penoxsulam
A patented herbicide composition combines Metazosulfuron with Penoxsulam. While specific

quantitative phytotoxicity data from peer-reviewed journals is limited, the patent reports a

synergistic effect on weed control with excellent safety in rice.[4]
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Herbicide

Combination

Weight Ratio

(Metazosulfuron:Pen

oxsulam)

Crop
Reported Crop

Safety

Metazosulfuron +

Penoxsulam
5:1 to 1:5 Rice

High selectivity; "does

not almost affect

paddy growth".[4]

Table 2: Reported

crop safety of

Metazosulfuron in

combination with

Penoxsulam in rice.[4]

Comparison with Other Herbicide Combinations in Rice
For context, the table below presents crop safety data for other commonly used herbicide

combinations in transplanted rice.
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Herbicide

Combination

Application Rate (g

a.i./ha)
Crop

Phytotoxicity / Crop

Response

Penoxsulam 20 - 25 Transplanted Rice

No phytotoxicity effect

observed up to 25

g/ha.[5]

Bentazon + Propanil Higher rates Transplanted Rice
Marginal phytotoxicity

noted.[6]

Metsulfuron-methyl +

Chlorimuron-ethyl

0.008 (2x

recommended dose)
Transplanted Rice

Significant reduction

in chlorophyll content

and net

photosynthesis.[7]

Imazethapyr Post-emergence Transplanted Rice

Severe injury (34%

observed in one

study), delayed

flowering, and

reduced grain

conversion efficiency.

[7]

Table 3: Crop safety

and phytotoxic effects

of alternative

herbicide

combinations used in

rice.

Signaling Pathways and Mechanisms of Selectivity
The crop safety of Metazosulfuron, like other sulfonylurea herbicides, is primarily attributed to

the rapid metabolic detoxification within the tolerant crop species, such as rice. Susceptible

weeds lack the ability to quickly metabolize the herbicide, leading to the inhibition of ALS and

subsequent death.
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Rice Plant Cell

Metazosulfuron (Active Herbicide)

Rapid Metabolic Detoxification
(Oxidation via Cytochrome P450)

Primary Pathway
in Tolerant Crops

Acetolactate Synthase (ALS)

Inhibited in
Susceptible Weeds

Inactive Metabolites

Conjugation
(e.g., with Glucose)

Sequestration in Vacuole

Branched-Chain Amino Acids
(Valine, Leucine, Isoleucine)

Catalyzes

Protein Synthesis & Growth
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Experimental Setup

Treatment Application

Data Collection & Analysis

Field Selection &
Plot Layout (RCBD)

Rice Transplanting
(21-day old seedlings)

Herbicide Tank-Mix
Preparation

Calibrated Sprayer
Application (e.g., 15 DAT)

Visual Phytotoxicity Rating
(3, 7, 14, 28, 42 DAT)

Statistical Analysis
(ANOVA)

Growth Measurements
(Height, Biomass)

Yield & Component Analysis
(at Harvest)

Conclusion on
Crop Safety

Results Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Development of a novel herbicide, metazosulfuron - PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. CN104814024A - Rice field herbicide composition containing metazosulfuron and
penoxsulam - Google Patents [patents.google.com]

5. isws.org.in [isws.org.in]

6. scholarworks.uark.edu [scholarworks.uark.edu]

7. isws.org.in [isws.org.in]

To cite this document: BenchChem. [Evaluating the Crop Safety of Metazosulfuron in
Herbicide Combinations: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b154211#evaluating-the-crop-safety-of-
metazosulfuron-in-combination-with-other-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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